Cas no 2229264-93-9 (5-(1-methyl-1H-imidazol-5-yl)-1H-imidazol-2-amine)

• Product Name: 5-(1-methyl-1H-imidazol-5-yl)-1H-imidazol-2-amine
• CAS No: 2229264-93-9
• MF: C₇H₉N₅
• MW: 163.179859876633
• CID: 6456097
• PubChem ID: 165702715
• Update Time: 2025-05-20

5-(1-methyl-1H-imidazol-5-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-imidazol-5-yl)-1H-imidazol-2-amine
• 2229264-93-9
• EN300-1762702

• Inchi： 1S/C7H9N5/c1-12-4-9-3-6(12)5-2-10-7(8)11-5/h2-4H,1H3,(H3,8,10,11)
• InChI Key： FCMHWMVOLWPUTM-UHFFFAOYSA-N
• SMILES： N1(C)C=NC=C1C1=CN=C(N)N1

Computed Properties

• Exact Mass: 163.08579531g/mol
• Monoisotopic Mass: 163.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.5Ų

Additional information on 5-(1-methyl-1H-imidazol-5-yl)-1H-imidazol-2-amine

5-(1-Methyl-1H-imidazol-5-yl)-1H-imidazol-2-amine: A Comprehensive Overview

The compound 5-(1-methyl-1H-imidazol-5-yl)-1H-imidazol-2-amine, identified by the CAS number CAS No. 2229264-93-9, is a heterocyclic amine with significant potential in various fields of chemistry and materials science. This compound belongs to the class of imidazole derivatives, which are known for their versatile applications in drug design, catalysis, and material synthesis. The structure of this compound features two imidazole rings, one of which is substituted with a methyl group at the 1-position, while the other bears an amine group at the 2-position. This unique structural arrangement contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of imidazole derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of 5-(1-methyl-1H-imidazol-5-yl)-1H-imidazol-2-amine as a scaffold for designing small-molecule inhibitors targeting various enzymes and receptors. Its ability to form hydrogen bonds and participate in π–π interactions makes it an ideal candidate for modulating protein-ligand interactions. Moreover, the compound's stability under physiological conditions enhances its suitability for pharmacological applications.

In addition to its role in drug discovery, this compound has also gained attention in the field of materials science. Scientists have investigated its use as a precursor for synthesizing advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. The nitrogen-rich structure of 5-(1-methyl-1H-imidazol-5-yl)-1H-imidazol-2-amine facilitates its coordination with metal ions, leading to the formation of highly porous and stable materials. These materials exhibit promising properties for gas storage, catalysis, and sensing applications.

The synthesis of 5-(1-methyl-1H-imidazol-5-yli)-methyl group substitution patterns can significantly influence its chemical reactivity and biological activity. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound through multi-component reactions and catalytic processes. These methods not only improve yield but also enhance the scalability of production, making it more accessible for large-scale applications.

Furthermore, computational studies have provided valuable insights into the electronic properties and reactivity of 5-(1-methylimine) groups within its structure contribute to its ability to act as a Lewis base or nucleophile in various chemical transformations. Understanding these properties is crucial for designing novel reactions and optimizing synthetic pathways.

In conclusion, 5-(1-methylmolecular modeling techniques have been instrumental in predicting its behavior in different chemical environments. By leveraging these tools, researchers can design experiments more effectively and accelerate the discovery process.